Cas no 88244-31-9 (Pentanamide, 2-amino-N-hydroxy-4-methyl-, (R)-)

Pentanamide, 2-amino-N-hydroxy-4-methyl-, (R)- structure
88244-31-9 structure
Product Name:Pentanamide, 2-amino-N-hydroxy-4-methyl-, (R)-
CAS No:88244-31-9
MF:C6H14N2O2
MW:146.187561511993
CID:639968
PubChem ID:6951121
Update Time:2025-04-19

Pentanamide, 2-amino-N-hydroxy-4-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 2-amino-N-hydroxy-4-methyl-, (R)-
    • (2R)-2-amino-N-hydroxy-4-methylpentanamide
    • CHEMBL63231
    • SCHEMBL2517387
    • DTXSID60426227
    • BDBM50129200
    • 88244-31-9
    • (R)-2-Amino-4-methyl-pentanoic acid hydroxyamide
    • Inchi: 1S/C6H14N2O2/c1-4(2)3-5(7)6(9)8-10/h4-5,10H,3,7H2,1-2H3,(H,8,9)/t5-/m1/s1
    • InChI Key: UJJHPFLWSVFLBE-RXMQYKEDSA-N
    • SMILES: O=C([C@@H](CC(C)C)N)NO

Computed Properties

  • Exact Mass: 146.105527694g/mol
  • Monoisotopic Mass: 146.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 75.4Ų
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